Cas no 2172454-12-3 (2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172454-12-3
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 5753226
• PubChem ID: 165441642
• Update Time: 2025-06-07

2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172454-12-3
• 2-[1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598930
• 2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C12H18N4/c1-3-9(2)16-12(8-10-4-5-10)11(6-7-13)14-15-16/h9-10H,3-6,8H2,1-2H3
• InChI Key： NLGRUDQGORBBID-UHFFFAOYSA-N
• SMILES： N1(C(C)CC)C(=C(CC#N)N=N1)CC1CC1

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172454-12-3)

The compound 2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172454-12-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 1,2,3-triazole core substituted with a cyclopropylmethyl group and a butan-2-yl side chain, makes it a versatile intermediate for synthesizing more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in pharmaceutical development.

One of the key reasons for the growing interest in 2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile is its role in click chemistry reactions. The 1,2,3-triazole moiety is known for its stability and bioisosteric properties, which mimic traditional amide bonds while offering enhanced metabolic resistance. This has led to its widespread use in designing small-molecule inhibitors and bioconjugation strategies. Recent studies have explored its utility in cancer therapeutics and antiviral agents, aligning with current trends in precision medicine and infectious disease research.

From a synthetic perspective, the incorporation of a cyclopropylmethyl group in 2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile introduces steric and electronic effects that can modulate the compound's reactivity. This feature is particularly valuable in structure-activity relationship (SAR) studies, where minor structural changes can significantly impact biological activity. The compound's acetonitrile moiety further enhances its versatility, serving as a handle for further functionalization via nucleophilic substitution or reduction reactions.

In the context of green chemistry, researchers are also investigating sustainable methods to synthesize 2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile. Catalytic approaches, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), are being optimized to reduce waste and improve yields. This aligns with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched by professionals in organic chemistry forums and academic circles.

Another area of exploration is the compound's potential in material science. The 1,2,3-triazole ring's ability to form stable hydrogen bonds and coordinate with metals makes it a candidate for designing functional polymers and metal-organic frameworks (MOFs). These applications are particularly relevant given the surge in interest for smart materials and nanotechnology, which dominate recent scientific literature and patent filings.

For those seeking CAS No. 2172454-12-3 suppliers or custom synthesis services, it is essential to verify the compound's purity and characterization data, typically provided via NMR, HPLC, and mass spectrometry. Quality control is critical, especially when the compound is intended for high-throughput screening or preclinical studies. Reputable suppliers often highlight these details to meet the stringent requirements of pharmaceutical and biotechnology clients.

In summary, 2-1-(butan-2-yl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to advanced materials—reflect the compound's adaptability to cutting-edge research trends. As the scientific community continues to explore its potential, this molecule is poised to remain a focal point in both academic and industrial settings.